Cas no 1007520-01-5 (methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine)
methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine Chemical and Physical Properties
Names and Identifiers
-
- methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine
- methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine
- A1-21725
- CS-0301567
- SCHEMBL16373638
- 1007520-01-5
- EN300-1255405
- AKOS003673123
- N-methyl-1-(1-propan-2-ylpyrazol-4-yl)methanamine
- 1-(1-Isopropyl-1h-pyrazol-4-yl)-N-methylmethanamine
-
- Inchi: 1S/C8H15N3/c1-7(2)11-6-8(4-9-3)5-10-11/h5-7,9H,4H2,1-3H3
- InChI Key: ONKRCMIJXKXOKA-UHFFFAOYSA-N
- SMILES: N1(C=C(C=N1)CNC)C(C)C
Computed Properties
- Exact Mass: 153.126597491g/mol
- Monoisotopic Mass: 153.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 29.8Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.0±0.1 g/cm3
- Boiling Point: 225.6±15.0 °C at 760 mmHg
- Flash Point: 90.3±20.4 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1255405-50mg |
methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine |
1007520-01-5 | 50mg |
$407.0 | 2023-10-02 | ||
| Enamine | EN300-1255405-100mg |
methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine |
1007520-01-5 | 100mg |
$427.0 | 2023-10-02 | ||
| Enamine | EN300-1255405-250mg |
methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine |
1007520-01-5 | 250mg |
$447.0 | 2023-10-02 | ||
| Enamine | EN300-1255405-500mg |
methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine |
1007520-01-5 | 500mg |
$465.0 | 2023-10-02 | ||
| Enamine | EN300-1255405-1000mg |
methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine |
1007520-01-5 | 1000mg |
$485.0 | 2023-10-02 | ||
| Enamine | EN300-1255405-2500mg |
methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine |
1007520-01-5 | 2500mg |
$949.0 | 2023-10-02 | ||
| Enamine | EN300-1255405-5000mg |
methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine |
1007520-01-5 | 5000mg |
$1406.0 | 2023-10-02 | ||
| Enamine | EN300-1255405-10000mg |
methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine |
1007520-01-5 | 10000mg |
$2085.0 | 2023-10-02 | ||
| Enamine | EN300-1255405-1.0g |
methyl({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine |
1007520-01-5 | 1g |
$0.0 | 2023-06-08 |
methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine
Comprehensive Overview of Methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS No. 1007520-01-5)
Methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS No. 1007520-01-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyrazole core substituted with a propan-2-yl group and a methylamine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), aligning with the growing demand for precision medicine.
The compound’s CAS No. 1007520-01-5 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Its molecular structure, C8H15N3, offers balanced lipophilicity and hydrogen-bonding capacity, traits highly sought after in small-molecule drug design. Recent studies highlight its role in optimizing ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, a hot topic in AI-driven drug development. This aligns with industry trends where computational tools like molecular docking and QSAR modeling are leveraged to accelerate R&D.
In agrochemical applications, methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine is investigated for its potential as a pesticide synergist, enhancing the efficacy of existing formulations while reducing environmental persistence. Sustainability concerns drive interest in such innovations, as echoed in searches for green chemistry alternatives and low-residue crop protection. The compound’s isopropyl-pyrazole scaffold also shows promise in catalysis, particularly in asymmetric synthesis—a field booming due to demands for enantioselective pharmaceuticals.
From a synthetic chemistry perspective, the compound’s amine functional group allows for diverse derivatization, enabling the creation of high-value intermediates. This flexibility resonates with industrial needs for scalable synthetic routes, a frequently searched topic among process chemists. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a critical factor given stringent Good Manufacturing Practice (GMP) requirements in pharma.
Market-wise, CAS No. 1007520-01-5 is cataloged by major suppliers as a research-grade chemical, with pricing influenced by scale and purity (e.g., >98%). Its niche applications correlate with rising Google queries around custom synthesis services and orphan drug intermediates. Regulatory compliance, including REACH and FDA guidelines, further underscores its commercial viability, as stakeholders prioritize compliant sourcing.
Emerging discussions in bioisostere replacement strategies highlight the compound’s relevance, as its pyrazole-methylamine motif mimics prevalent pharmacophores. This ties into broader trends like fragment-based drug discovery (FBDD), where such fragments serve as building blocks for lead optimization. Additionally, its stability under physiological pH conditions makes it a candidate for prodrug development, addressing challenges in oral bioavailability—a persistent hurdle in medicinal chemistry.
In summary, methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in life sciences and materials science, coupled with alignment to ESG (Environmental, Social, and Governance) goals, positions it as a compound of enduring interest. Future research may unlock further applications, particularly in bioconjugation and smart materials, areas poised for exponential growth.
1007520-01-5 (methyl({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)